molecular formula C5H7NO3 B1582630 N-Methylmaleamic acid CAS No. 6936-48-7

N-Methylmaleamic acid

Cat. No. B1582630
CAS RN: 6936-48-7
M. Wt: 129.11 g/mol
InChI Key: DFQUBYCHLQAFOW-UHFFFAOYSA-N
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Description

N-Methylmaleamic acid is a chemical compound with the linear formula C5H7NO3. It has a CAS number of 6936-48-7 and a molecular weight of 129.116 .


Molecular Structure Analysis

The molecular structure of N-Methylmaleamic acid is represented by the linear formula C5H7NO3 . It has a molecular weight of 129.116 .


Physical And Chemical Properties Analysis

N-Methylmaleamic acid has a molecular weight of 129.116 . It has a density of 1.2±0.1 g/cm3, a boiling point of 379.7±34.0 °C at 760 mmHg, and a flash point of 183.5±25.7 °C . It has 4 H bond acceptors, 2 H bond donors, and 2 freely rotating bonds .

Scientific Research Applications

Synthesis of Prodrugs

N-Methylmaleamic acid: is utilized in the design and synthesis of prodrugs. Prodrugs are medications administered in an inactive or less active form that is metabolically converted into an active form within the body. For instance, it has been used in the development of tranexamic acid prodrugs aimed at treating bleeding conditions. These prodrugs can potentially release the parent drug in a sustained release fashion, which is beneficial for maintaining therapeutic levels over extended periods .

Safety And Hazards

The safety data sheet for N-Methylmaleamic acid indicates that it may cause severe skin burns and eye damage, may cause respiratory irritation, and may cause an allergic skin reaction . It is harmful if swallowed or in contact with skin .

Future Directions

A study has designed tranexamic acid prodrugs based on the acid-catalyzed hydrolysis of several maleamic acid amide derivatives, including N-methylmaleamic acids . The study suggests that these prodrugs have the potential to release the parent drug in a sustained release fashion . This could be a potential future direction for the use of N-Methylmaleamic acid.

properties

IUPAC Name

(Z)-4-(methylamino)-4-oxobut-2-enoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7NO3/c1-6-4(7)2-3-5(8)9/h2-3H,1H3,(H,6,7)(H,8,9)/b3-2-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DFQUBYCHLQAFOW-IHWYPQMZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C=CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CNC(=O)/C=C\C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101264749
Record name (2Z)-4-(Methylamino)-4-oxo-2-butenoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101264749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

129.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Methylmaleamic acid

CAS RN

6936-48-7
Record name (2Z)-4-(Methylamino)-4-oxo-2-butenoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6936-48-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Maleamic acid, N-methyl-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22410
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name (2Z)-4-(Methylamino)-4-oxo-2-butenoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101264749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (N-methylcarboxamido)propenoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.027.329
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
39
Citations
J Cai, Z Wu - Journal of Theoretical and Computational Chemistry, 2009 - World Scientific
… Having established that pathway A is the most favorable mechanism for the amide hydrolysis of N-methylmaleamic acid, we investigated the effects of substituents on the free-energy …
Number of citations: 1 www.worldscientific.com
AJ Kirby, PW Lancaster - Journal of the Chemical Society, Perkin …, 1972 - pubs.rsc.org
… Under the conditions of our experiments the isomaleimide (2) is converted quantitatively into Nmethylmaleamic acid, as it must be if the rate-determining step of the hydrolysis is the …
Number of citations: 223 pubs.rsc.org
H Park, J Suh, S Lee - Journal of Molecular Structure: THEOCHEM, 1999 - Elsevier
… In the present ab initio study, we focus our interest on the reaction mechanism and activation barrier of intramolecular amide hydrolysis of N-methylmaleamic acid (NMMA). Comparing …
Number of citations: 11 www.sciencedirect.com
W Blokzijl, MJ Blandamer… - Journal of the American …, 1991 - ACS Publications
… jV-Furfuryl-N-methylmaleamic acid (4) was synthesized as described previously.25 However, after hydrogenation and extraction of the acidified reaction mixtures with ether, theaqueous …
Number of citations: 295 pubs.acs.org
S Santra, PR Andreana - Angewandte Chemie, 2011 - Wiley Online Library
… Replacement of fumaric acid monoethyl ester (11 a) with trifunctional N-methylmaleamic acid (11 d; Table 1, entry 11) resulted in the corresponding 5,6,6-fused azaspiro tricycle 15 a (…
Number of citations: 147 onlinelibrary.wiley.com
MF Aldersley, AJ Kirby, PW Lancaster… - Journal of the …, 1974 - pubs.rsc.org
… The Nt-butyl compound is hydrolysed a few times faster than N-methylmaleamic acid, but the reaction of the isopropylamide is slower. A factor of six covers the rates of all the secondary …
Number of citations: 64 pubs.rsc.org
BS Souza, JR Mora, EH Wanderlind… - Angewandte …, 2017 - Wiley Online Library
… N-Methylmaleamic acid (4) has a half-life of 3 h at 39 C below pH 2 where the carboxy group is fully protonated (the carboxylate substituent is noncatalytic and larger catalytic effects are …
Number of citations: 29 onlinelibrary.wiley.com
J Suh, DJ Baek - Bioorganic Chemistry, 1981 - Elsevier
Kinetic studies on the hydrolysis of N-(2-imidazolylethyl)maleamic acid, N-(2-pyridylethyl)maleamic acid, and N-(2-pyridylmethyl)maleamic acid were carried out. In these maleamic acid …
Number of citations: 9 www.sciencedirect.com
W Herz - Journal of the American Chemical Society, 1945 - ACS Publications
By CS Marvel, Joseph Dec and James O. Corner The conjugate addition of triarylmethyls to systems such as butadiene, isoprene, and even maleic anhydride has been described by …
Number of citations: 2 pubs.acs.org
R Karaman - Computational and Theoretical Chemistry, 2011 - Elsevier
… Based on the fact that the tetrahedral intermediate isomaleimide was converted quantitatively into N-methylmaleamic acid, they suggested that the rate-limiting step is the dissociation of …
Number of citations: 62 www.sciencedirect.com

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